5-Fluoro-1,3-benzodioxol-4-amine
Overview
Description
5-Fluoro-1,3-benzodioxol-4-amine is an organic compound that belongs to the class of benzodioxoles . These are organic compounds containing a benzene ring fused to either isomers of dioxole, a five-membered unsaturated ring of two oxygen atoms and three carbon atoms .
Synthesis Analysis
The synthesis of 5-Fluoro-1,3-benzodioxol-4-amine involves several steps. One method involves the use of trifluoroacetic acid in dichloromethane at 20.0℃ for 3.0h . Another method involves the use of phenyltrimethylammonium dichloroiodate and calcium carbonate in methanol and dichloromethane at 20.0℃ for 3.0h .Molecular Structure Analysis
The molecular formula of 5-Fluoro-1,3-benzodioxol-4-amine is C7H6FNO2 . The InChI code is 1S/C7H6FNO2/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-2H,3,9H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Fluoro-1,3-benzodioxol-4-amine include a molecular weight of 155.13 and a storage temperature recommendation of 2-8C in a dark place under an inert atmosphere .Scientific Research Applications
Chemical Research
5-Fluoro-1,3-benzodioxol-4-amine is often used in chemical research due to its unique structure and properties . It’s a derivative of the popular recreational drug, MDMA, and has been used as a substitute for MDMA due to its similar effects.
Synthesis of Novel Derivatives
This compound can serve as a precursor in the synthesis of novel derivatives. For instance, it has been used in the synthesis of a series of 5-fluorouracil derivatives . These derivatives have shown improved pharmacological and pharmacokinetic properties, including increased bioactivity, selectivity, metabolic stability, absorption, and lower toxicity .
Antitumor Research
Some of the 5-fluorouracil derivatives synthesized using 5-Fluoro-1,3-benzodioxol-4-amine have shown promising antitumor activities against certain cell lines in vitro and in vivo . However, these compounds also exhibited serious liver and lung tissue toxicity in mice .
Pharmacokinetics Research
The compound’s physicochemical properties, such as its number of heavy atoms, fraction Csp3, number of H-bond acceptors and donors, molar refractivity, TPSA, and lipophilicity, make it an interesting subject for pharmacokinetics research .
Safety Research
The safety profile of 5-Fluoro-1,3-benzodioxol-4-amine is also a subject of research. It’s important to understand its potential hazards, precautionary statements, and hazard statements for safe handling and use .
Safety and Hazards
properties
IUPAC Name |
5-fluoro-1,3-benzodioxol-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNO2/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-2H,3,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXEMSUWXUXWSHQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C(=C(C=C2)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20591905 |
Source
|
| Record name | 5-Fluoro-2H-1,3-benzodioxol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20591905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-1,3-benzodioxol-4-amine | |
CAS RN |
492444-04-9 |
Source
|
| Record name | 5-Fluoro-2H-1,3-benzodioxol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20591905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-fluoro-2H-1,3-benzodioxol-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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